Cas no 1247668-42-3 ((3-bromopropyl)(methyl)(propan-2-yl)amine)

• Product Name: (3-bromopropyl)(methyl)(propan-2-yl)amine
• CAS No: 1247668-42-3
• MF: C₇H₁₆BrN
• MW: 194.112641334534
• CID: 5889745
• PubChem ID: 61287527
• Update Time: 2025-10-18

(3-bromopropyl)(methyl)(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• (3-bromopropyl)(methyl)(propan-2-yl)amine
• EN300-1893391
• AKOS010540323
• 1247668-42-3

• Inchi： 1S/C7H16BrN/c1-7(2)9(3)6-4-5-8/h7H,4-6H2,1-3H3
• InChI Key： SZLSIHUQRKFHRV-UHFFFAOYSA-N
• SMILES： BrCCCN(C)C(C)C

Computed Properties

• Exact Mass: 193.04661g/mol
• Monoisotopic Mass: 193.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 63.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 3.2Ų

Additional information on (3-bromopropyl)(methyl)(propan-2-yl)amine

Introduction to (3-bromopropyl)(methyl)(propan-2-yl)amine and Its Significance in Modern Chemical Research

(3-bromopropyl)(methyl)(propan-2-yl)amine, with the CAS number 1247668-42-3, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This amine derivative exhibits a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of a bromine substituent at the third carbon atom and the combination of methyl and isopropyl groups at the second carbon atom contribute to its reactivity and versatility, making it a compound of choice for researchers exploring novel synthetic pathways.

The compound's molecular structure, characterized by a propyl chain with functional groups at specific positions, allows for diverse chemical modifications. These modifications are crucial in the development of new drugs, agrochemicals, and specialty chemicals. The bromine atom, in particular, serves as a reactive handle for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex molecular architectures, which are often required in the design of therapeutic agents.

In recent years, there has been a growing interest in using (3-bromopropyl)(methyl)(propan-2-yl)amine as a building block in medicinal chemistry. Its incorporation into drug candidates has shown promise in several therapeutic areas. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The compound's ability to act as a precursor for more complex molecules has made it an attractive option for drug discovery programs.

One of the most compelling aspects of (3-bromopropyl)(methyl)(propan-2-yl)amine is its role in the development of novel ligands for receptor binding studies. Researchers have utilized this compound to create analogs that interact with specific biological targets. These interactions are essential for understanding disease mechanisms and developing targeted therapies. The compound's structural features allow it to mimic natural biomolecules, facilitating the study of enzyme inhibition and receptor activation.

The synthesis of (3-bromopropyl)(methyl)(propan-2-yl)amine involves multi-step organic reactions that highlight its synthetic utility. Starting from readily available precursors, chemists can introduce the bromine atom and then proceed to attach the methyl and isopropyl groups in a controlled manner. This synthetic route underscores the compound's importance as a versatile intermediate. The precision required in these reactions underscores the need for advanced synthetic techniques, which are continually being refined to improve yield and purity.

Recent advancements in catalytic systems have further enhanced the applicability of (3-bromopropyl)(methyl)(propan-2-yl)amine in synthetic chemistry. Transition metal catalysts, particularly palladium and nickel complexes, have been employed to facilitate cross-coupling reactions with high efficiency. These catalysts enable the formation of carbon-carbon bonds under mild conditions, making them ideal for large-scale synthesis. The use of such catalysts not only improves reaction outcomes but also aligns with green chemistry principles by reducing waste and energy consumption.

The pharmaceutical industry has taken note of (3-bromopropyl)(methyl)(propan-2-yl)amine's potential, leading to increased investment in research related to this compound. Companies are exploring its use in developing next-generation therapeutics that address unmet medical needs. The compound's ability to serve as a scaffold for drug design has opened new avenues for innovation. Researchers are particularly interested in its potential applications in treating neurological disorders, where precise molecular interactions are crucial.

Another area where (3-bromopropyl)(methyl)(propan-2-yl)amine is making an impact is in materials science. Its structural properties make it suitable for developing novel polymers and coatings with enhanced functionality. These materials could find applications in electronics, where precise control over molecular architecture is essential for performance optimization. The compound's reactivity also allows for the creation of hybrid materials that combine organic and inorganic properties, offering new possibilities for advanced material design.

The regulatory landscape surrounding (3-bromopropyl)(methyl)(propan-2-yl)amine is another factor that influences its adoption in research and industry. As regulations evolve to reflect advancements in chemical safety and environmental stewardship, manufacturers and researchers must ensure compliance with these guidelines. This includes optimizing synthetic routes to minimize hazardous byproducts and implementing robust purification protocols to achieve high-purity compounds.

In conclusion, (3-bromopropyl)(methyl)(propan-2-yl)amine is a compound with broad applications across multiple scientific disciplines. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, while its reactivity allows for diverse chemical modifications. As research continues to uncover new uses for this compound, its importance in advancing chemical science is likely to grow further.